Cas no 329078-55-9 (N-(3,4-Dichlorophenyl)-2-(pyridin-2-ylsulfanyl)acetamide)

• Product Name: N-(3,4-Dichlorophenyl)-2-(pyridin-2-ylsulfanyl)acetamide
• CAS No: 329078-55-9
• MF: C₁₃H₁₀Cl₂N₂OS
• MW: 313.202299594879
• CID: 4712767
• Update Time: 2025-11-01

N-(3,4-Dichlorophenyl)-2-(pyridin-2-ylsulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dichlorophenyl)-2-(pyridin-2-ylsulfanyl)acetamide
• CDS1_000404
• Maybridge1_002692
• DivK1c_001444
• N-(3,4-dichlorophenyl)-2-pyridin-2-ylsulfanylacetamide
• HMS549C08
• STK189285
• ST018984
• N-(3,4-dichlorophenyl)-2-(2-pyridylthio)acetamide
• N1-(3,4-dichlorophenyl)-2-(2-pyridylthio)acetamide
• N-(3,4-dichlorophenyl)-2-(2-pyridinylsulfanyl)acetamide
• N-(3,4-DICHL
• N-(3,4-Dichlorophenyl)-2-(pyridin-2-ylsulfanyl)acetamide

• Inchi： 1S/C13H10Cl2N2OS/c14-10-5-4-9(7-11(10)15)17-12(18)8-19-13-3-1-2-6-16-13/h1-7H,8H2,(H,17,18)
• InChI Key： XXAMDZSAEHGCDZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(CSC1C=CC=CN=1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 306
• Topological Polar Surface Area: 67.3

Additional information on N-(3,4-Dichlorophenyl)-2-(pyridin-2-ylsulfanyl)acetamide

Comprehensive Overview of N-(3,4-Dichlorophenyl)-2-(pyridin-2-ylsulfanyl)acetamide (CAS No. 329078-55-9)

N-(3,4-Dichlorophenyl)-2-(pyridin-2-ylsulfanyl)acetamide (CAS No. 329078-55-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique molecular structure combining a dichlorophenyl moiety and a pyridinylsulfanyl group, exhibits potential applications in drug discovery and crop protection. Researchers are increasingly exploring its role as a building block for novel bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

The growing interest in N-(3,4-Dichlorophenyl)-2-(pyridin-2-ylsulfanyl)acetamide aligns with current trends in green chemistry and sustainable synthesis. Many scientists are investigating eco-friendly preparation methods for such compounds to minimize environmental impact while maintaining high yield and purity. The compound's structural features make it particularly interesting for structure-activity relationship (SAR) studies, as researchers seek to understand how modifications affect biological activity.

From a pharmaceutical perspective, compounds containing both pyridine and dichlorophenyl groups have shown promise in various therapeutic areas. While specific applications of 329078-55-9 are still under investigation, analogs have demonstrated potential in addressing challenges related to drug resistance and selective targeting. The scientific community is particularly interested in how the sulfanylacetamide bridge in this molecule might influence its pharmacokinetic properties.

In material science, the electron-rich nature of N-(3,4-Dichlorophenyl)-2-(pyridin-2-ylsulfanyl)acetamide makes it a candidate for developing novel organic semiconductors and photovoltaic materials. Researchers are examining its potential in organic light-emitting diodes (OLEDs) and other electronic applications where precise molecular design is crucial for performance optimization.

The analytical characterization of CAS No. 329078-55-9 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help confirm the compound's purity and structural integrity, which are critical for research applications. Recent advances in computational chemistry have also enabled more efficient prediction of this compound's properties and potential interactions.

Quality control standards for N-(3,4-Dichlorophenyl)-2-(pyridin-2-ylsulfanyl)acetamide continue to evolve as applications expand. Current best practices emphasize rigorous HPLC analysis and spectroscopic verification to ensure batch-to-batch consistency. The compound's stability under various storage conditions is another active area of investigation, particularly for long-term research applications.

As interest grows in heterocyclic compounds with multiple functional groups, 329078-55-9 serves as an excellent example of how molecular complexity can lead to diverse applications. Future research directions may explore its potential in catalysis, molecular recognition, and as a scaffold for combinatorial chemistry approaches. The compound's balanced lipophilicity and hydrogen bonding capacity make it particularly versatile for these applications.

From a regulatory perspective, proper handling and documentation of N-(3,4-Dichlorophenyl)-2-(pyridin-2-ylsulfanyl)acetamide follows standard laboratory safety protocols. While not classified as hazardous under normal research conditions, appropriate personal protective equipment (PPE) and engineering controls are recommended when working with this compound, as with all laboratory chemicals.

The commercial availability of CAS No. 329078-55-9 has increased in recent years to meet growing research demand. Suppliers typically offer this compound in various quantities, with custom synthesis options available for modified analogs. Researchers should verify certificates of analysis and material safety data when sourcing this material for experimental work.

Looking ahead, the scientific literature suggests several promising directions for N-(3,4-Dichlorophenyl)-2-(pyridin-2-ylsulfanyl)acetamide research. These include exploring its potential in medicinal chemistry programs targeting specific disease pathways, as well as investigations into its physicochemical properties that could inform material science applications. The compound's unique combination of aromatic systems and flexible linker groups offers numerous possibilities for structural optimization.

In conclusion, N-(3,4-Dichlorophenyl)-2-(pyridin-2-ylsulfanyl)acetamide (CAS No. 329078-55-9) represents an interesting case study in modern chemical research. Its structural features and potential applications across multiple scientific disciplines make it a valuable subject for ongoing investigation. As synthetic methodologies advance and analytical techniques improve, our understanding of this compound's full potential will continue to expand, possibly leading to innovative applications in healthcare, agriculture, and advanced materials.